Cas no 689264-54-8 (5-chloro-N-2-(2-methyl-1H-indol-1-yl)ethyl-2-nitrobenzamide)

• Product Name: 5-chloro-N-2-(2-methyl-1H-indol-1-yl)ethyl-2-nitrobenzamide
• CAS No: 689264-54-8
• MF: C₁₈H₁₆ClN₃O₃
• MW: 357.790943145752
• CID: 6525227
• Update Time: 2025-06-08

5-chloro-N-2-(2-methyl-1H-indol-1-yl)ethyl-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-2-(2-methyl-1H-indol-1-yl)ethyl-2-nitrobenzamide
• 5-chloro-N-(2-(2-methyl-1H-indol-1-yl)ethyl)-2-nitrobenzamide
• Benzamide, 5-chloro-N-[2-(2-methyl-1H-indol-1-yl)ethyl]-2-nitro-

• Inchi： 1S/C18H16ClN3O3/c1-12-10-13-4-2-3-5-16(13)21(12)9-8-20-18(23)15-11-14(19)6-7-17(15)22(24)25/h2-7,10-11H,8-9H2,1H3,(H,20,23)
• InChI Key： JICMIALHZULVOS-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(C=CC=C2)C=C1C)(=O)C1=CC(Cl)=CC=C1[N+]([O-])=O

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 556.2±50.0 °C(Predicted)
• pka: 13.06±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 5-chloro-N-2-(2-methyl-1H-indol-1-yl)ethyl-2-nitrobenzamide

Comprehensive Overview of 5-chloro-N-2-(2-methyl-1H-indol-1-yl)ethyl-2-nitrobenzamide (CAS No. 689264-54-8)

5-chloro-N-2-(2-methyl-1H-indol-1-yl)ethyl-2-nitrobenzamide (CAS No. 689264-54-8) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its CAS number 689264-54-8, belongs to the class of nitrobenzamide derivatives, which are known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule for its potential role in drug discovery and development.

The molecular structure of 5-chloro-N-2-(2-methyl-1H-indol-1-yl)ethyl-2-nitrobenzamide features a chloro-substituted benzene ring linked to a nitro group and an indole moiety. This combination of functional groups makes it a promising candidate for studying interactions with biological targets, particularly in the context of enzyme inhibition and receptor modulation. Recent studies have explored its potential as a small-molecule modulator in various therapeutic areas, aligning with the growing demand for targeted therapies in modern medicine.

One of the most searched questions related to CAS No. 689264-54-8 is its solubility and stability profile. The compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, which is crucial for its formulation in experimental settings. Its stability under different pH conditions has also been a topic of interest, particularly for researchers working on drug delivery systems and pharmacokinetic studies. These properties are critical for its potential application in preclinical research and biomolecular assays.

In the context of current trends, the scientific community is particularly interested in the structure-activity relationship (SAR) of 5-chloro-N-2-(2-methyl-1H-indol-1-yl)ethyl-2-nitrobenzamide. With the rise of computational chemistry and AI-driven drug design, this compound has been the subject of molecular docking studies to predict its binding affinity with various protein targets. Such investigations are part of the broader shift toward rational drug design, which aims to reduce the time and cost associated with traditional drug discovery methods.

Another frequently searched aspect of 689264-54-8 is its synthesis and scalability. The compound can be synthesized through multi-step organic reactions, including amide coupling and nitroaromatic substitution. Optimizing these synthetic routes is essential for producing high-purity batches required for high-throughput screening (HTS) and other advanced research applications. The availability of custom synthesis services for this compound has also been a point of discussion among researchers seeking reliable sources for their studies.

The potential applications of 5-chloro-N-2-(2-methyl-1H-indol-1-yl)ethyl-2-nitrobenzamide extend beyond pharmaceuticals. Recent explorations have investigated its utility in material science, particularly in the development of functionalized polymers and sensors. Its electron-withdrawing nitro group and aromatic indole system make it a candidate for designing novel materials with specific electronic or optical properties. This interdisciplinary appeal highlights the versatility of the compound in addressing contemporary scientific challenges.

Safety and handling guidelines for CAS No. 689264-54-8 are another area of interest for laboratory professionals. While the compound is not classified as hazardous under standard regulations, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. Researchers often inquire about compatible analytical techniques for characterizing the compound, with HPLC, NMR, and mass spectrometry being the most commonly employed methods.

In summary, 5-chloro-N-2-(2-methyl-1H-indol-1-yl)ethyl-2-nitrobenzamide (CAS No. 689264-54-8) represents a compelling subject of study due to its structural complexity and broad applicability. From drug discovery to material innovation, this compound continues to inspire research across multiple disciplines. As scientific advancements progress, its role in addressing unmet medical and technological needs is likely to expand, making it a valuable focus for future investigations.